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Compound of Interest

Compound Name: 2-Chloro-7-nitroquinazoline

Cat. No.: B11760803

Get Quote

Proper Disposal Procedures for 2-Chloro-7-nitroquinazoline

CAS: 2203445-31-0 (Verified) Formula: C₈H₄ClN₃O₂ Molecular Weight: 209.59 g/mol [1][2]

Part 1: Executive Safety Directive
Attention Researchers: 2-Chloro-7-nitroquinazoline is not a standard organic waste.[1] It is a

high-reactivity electrophile.[1] The presence of the electron-withdrawing nitro group at the C7

position significantly enhances the electrophilicity of the chlorine at the C2 position.

Immediate Operational Hazards:

Moisture Sensitivity: This compound hydrolyzes in the presence of water or humid air,

releasing Hydrogen Chloride (HCl) gas and converting to the insoluble quinazolinone

derivative.

Mutagenic Potential: As a nitro-heterocycle, it must be treated as a potential

mutagen/carcinogen until proven otherwise.
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Skin Sensitization: The reactive C-Cl bond can alkylate biological nucleophiles

(proteins/DNA), leading to severe contact dermatitis or sensitization.

Core Disposal Rule: NEVER dispose of the pure solid or concentrated solutions in standard

aqueous waste streams without prior deactivation. The generation of HCl can pressurize waste

containers, leading to rupture.

Part 2: Hazard Profiling & Technical Logic
To handle this chemical safely, you must understand why it is dangerous. The structure dictates

the protocol.

Feature Chemical Consequence
Safety/Disposal
Implication

C2-Chloro Position Highly labile leaving group.[1]

Do not store in humid

conditions. Hydrolyzes to

release acid.

C7-Nitro Group
Strong electron-withdrawing

group (EWG).[1]

Increases reactivity of the C2-

Cl bond. Treat as highly

corrosive to tissue.

Quinazoline Core Planar, aromatic heterocycle.

Potential DNA intercalator.

Double-glove (Nitrile) is

mandatory.[1]

Part 3: Decision Matrix & Workflows
Visualizing the Disposal Logic
The following flow chart illustrates the decision-making process for disposing of 2-Chloro-7-
nitroquinazoline based on its physical state.
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Waste Identification:
2-Chloro-7-nitroquinazoline

Physical State?

Solid / Powder
(Pure or Residue)

Liquid Solution
(Solvent based)Spill / Contamination

Double-bag in
polyethylene bags

Solvent Type?

Chemical Deactivation
(Hydrolysis Protocol)

Label: 'Toxic Solid,
Organic, Corrosive'

High-Temp Incineration
(RCRA Approved)

Halogenated
(DCM, Chloroform)

Non-Halogenated
(DMSO, DMF)

Segregate into
Compatible Streams

Neutralize pH (6-8)

Absorb with Vermiculite
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Figure 1: Decision matrix for the segregation and disposal of 2-Chloro-7-nitroquinazoline
waste streams.

Part 4: Chemical Deactivation Protocol (The
"Expert" Method)
For spills or when decommissioning old stock, simple disposal is insufficient. You must

chemically deactivate the reactive C-Cl bond. This protocol converts the electrophilic chloride

into a stable hydroxy derivative.

Mechanism: Nucleophilic Aromatic Substitution (SₙAr). Reagent: 1M Sodium Hydroxide

(NaOH) or 10% Sodium Carbonate (Na₂CO₃).

Step-by-Step Deactivation Procedure
Preparation:

Work in a fume hood.

Wear nitrile gloves (double layer), lab coat, and safety goggles.

Prepare a 1M NaOH solution (or 10% Na₂CO₃ for a milder reaction).

Dissolution (If Solid):

Dissolve the solid waste in a minimal amount of acetone or DMSO. The compound is

sparingly soluble in water, so an organic co-solvent is required to facilitate the reaction.

Hydrolysis:

Slowly add the 1M NaOH solution to the organic waste solution.

Observation: You may observe a color change (often yellow/orange to deeper red/brown)

and a slight exotherm.

Caution: This reaction generates NaCl and neutralizes the potential HCl formation.

Verification (Self-Validating Step):
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Allow the mixture to stir for 1 hour.

Check pH. It should remain basic (>10). If pH drops, add more base (indicating acid was

still being generated).

TLC Check (Optional): Spot the reaction mixture against the starting material. The starting

material (high Rf in non-polar solvent) should disappear, replaced by the baseline spot of

the hydroxy/salt form.

Final Disposal:

Once deactivated, the solution is now a basic aqueous/organic mixture.

Neutralize to pH 7-8 using dilute HCl or citric acid.[1]

Dispose of as "Aqueous Waste contaminated with Organic Solvents".

2-Chloro-7-nitroquinazoline
(Reactive Electrophile)

Transition State
(Meisenheimer Complex)

 S_NAr Attack 

NaOH / H2O
(Nucleophile)

7-Nitroquinazolin-2-one
(Stable / Deactivated) Cl- Elimination 

NaCl + H2O

Click to download full resolution via product page

Figure 2: Chemical mechanism of deactivation via base-catalyzed hydrolysis.

Part 5: Regulatory & Logistics (RCRA)
In the United States, this waste falls under specific EPA Resource Conservation and Recovery

Act (RCRA) guidelines.[3]

Waste Characterization:

Characteristic Waste: Likely D001 (Ignitable, if in organic solvent) or D003 (Reactive, if

sulfide/cyanide absent but potential for toxic gas generation is interpreted strictly, though less

likely than D002 Corrosive if acid generates).
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P/U Listed: 2-Chloro-7-nitroquinazoline is not explicitly P-listed or U-listed.[1] Therefore, it

is regulated based on characteristics.[3]

Container Labeling Requirements:

Full Chemical Name: Do not use abbreviations (e.g., "CNQ"). Write "2-Chloro-7-
nitroquinazoline".[1][4][5]

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Recommended Waste Codes for Manifest:

If pure substance: Non-Regulated Chemical Waste (unless characteristic toxicity is proven

via TCLP).

If in Acetone/Methanol: D001 (Ignitable).

If in Halogenated Solvent (DCM): F002 (Spent Halogenated Solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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